Cas no 6272-46-4 ( )

• Product Name: &nbsp
• CAS No: 6272-46-4
• MF: C₁₆H₂₀ClNO
• MW: 277.789103507996
• CID: 957469
• PubChem ID: 22656
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(dibenzylamino)ethanol,hydrochloride
• 1R &amp
• amp
• NSC37439
• NSC-37439
• SureCN6162321
• WLN: Q2N1R&amp
• DIBENZYLAMINE, N-(2-HYDROXYETHYL)-, HYDROCHLORIDE
• NSC 37439
• 6272-46-4
• Ethanol, 2-(bis(phenylmethyl)amino)-, hydrochloride
• N-(2-Hydroxyethyl)dibenzylamine hydrochloride
•  

• Inchi： 1S/C16H19NO.ClH/c18-12-11-17(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16;/h1-10,18H,11-14H2;1H
• InChI Key： PQBZMZRNPFPTOD-UHFFFAOYSA-N
• SMILES： [Cl-].OCC[NH+](CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.9669
• Monoisotopic Mass: 277.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 25.8
• LogP: 3.48310